![molecular formula C16H13N3OS B4427727 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}nicotinonitrile](/img/structure/B4427727.png)
2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}nicotinonitrile
Overview
Description
Synthesis Analysis
The synthesis of nicotinonitrile derivatives, including compounds similar to the one , involves multistep procedures that often include condensation, cyclization, and substitution reactions. For example, Hakobyan et al. (2020) describe a three-step synthesis process for 4-(thiophen-2-yl)-substituted nicotinonitriles, which could be analogous to the synthesis of our compound of interest (Hakobyan et al., 2020).
Molecular Structure Analysis
The crystal structure of related nicotinonitrile compounds reveals intricate details about molecular conformation and intermolecular interactions. Parthasarathy et al. (2006) determined the crystal structure of a closely related compound, showing how these molecules crystallize and the spatial arrangement of their atoms (Parthasarathy et al., 2006).
Chemical Reactions and Properties
Nicotinonitriles undergo various chemical reactions, including cyclization, condensation, and nucleophilic substitution, to form a wide range of products with diverse chemical properties. A study by Milovidova et al. (2020) on the recyclization of malononitriles into nicotinonitriles provides insight into the reactivity of such compounds, offering a glimpse into the possible chemical behaviors of our compound (Milovidova et al., 2020).
Physical Properties Analysis
The physical properties of nicotinonitrile derivatives, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. The synthesis and characterization of various nicotinonitriles, as discussed by Gouda et al. (2016), offer valuable data on these physical properties (Gouda et al., 2016).
Chemical Properties Analysis
The chemical properties of nicotinonitriles, such as reactivity, stability, and functional group transformations, are fundamental to their application in synthesis and material science. The work by Dyachenko (2019) on the synthesis of ethyl nicotinates and nicotinonitriles provides an example of how these compounds can serve as reagents for further chemical modifications (Dyachenko, 2019).
Mechanism of Action
Target of Action
Indole derivatives have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.
Mode of Action
It’s known that indole derivatives can possess various biological activities , suggesting that they may interact with their targets in a variety of ways.
Biochemical Pathways
Indole derivatives have been found to possess a broad spectrum of biological activities , indicating that they may affect multiple biochemical pathways.
Result of Action
Indole derivatives have been found to possess various biological activities , suggesting that they may have diverse molecular and cellular effects.
properties
IUPAC Name |
2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylpyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3OS/c17-10-13-5-3-8-18-16(13)21-11-15(20)19-9-7-12-4-1-2-6-14(12)19/h1-6,8H,7,9,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQPVUOSTAMTHNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CSC3=C(C=CC=N3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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